Cas no 70996-76-8 (2-(2-Chloroethyl)-5-(4-chlorophenyl)oxazole)

• Product Name: 2-(2-Chloroethyl)-5-(4-chlorophenyl)oxazole
• CAS No: 70996-76-8
• MF: C₁₁H₉Cl₂NO
• MW: 242.101260900497
• CID: 6783983
• PubChem ID: 43144320
• Update Time: 2025-07-20

2-(2-Chloroethyl)-5-(4-chlorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLOROETHYL)-5-(4-CHLOROPHENYL)OXAZOLE
• DTXSID601262231
• 70996-76-8
• AT25911
• 2-(2-Chloroethyl)-5-(4-chlorophenyl)oxazole

• Inchi： 1S/C11H9Cl2NO/c12-6-5-11-14-7-10(15-11)8-1-3-9(13)4-2-8/h1-4,7H,5-6H2
• InChI Key： DMLVOYVYIIHALU-UHFFFAOYSA-N
• SMILES： ClCCC1=NC=C(C2C=CC(=CC=2)Cl)O1

Computed Properties

• Exact Mass: 241.0061193g/mol
• Monoisotopic Mass: 241.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-Chloroethyl)-5-(4-chlorophenyl)oxazole

Comprehensive Overview of 2-(2-Chloroethyl)-5-(4-chlorophenyl)oxazole (CAS No. 70996-76-8)

2-(2-Chloroethyl)-5-(4-chlorophenyl)oxazole (CAS No. 70996-76-8) is a specialized organic compound featuring a unique oxazole core substituted with chloroethyl and chlorophenyl functional groups. This structure grants it distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The compound's heterocyclic framework and halogenated side chains contribute to its reactivity, enabling applications in targeted synthesis and intermediate reactions.

In recent years, the demand for halogenated oxazole derivatives has surged due to their role in drug discovery, particularly in modulating biological pathways. Researchers are exploring CAS 70996-76-8 as a potential building block for kinase inhibitors or antimicrobial agents, aligning with trends in precision medicine and green chemistry. Its dual chloro-substitutions enhance binding affinity, a feature leveraged in structure-activity relationship (SAR) studies.

The synthesis of 2-(2-Chloroethyl)-5-(4-chlorophenyl)oxazole typically involves cyclization reactions, with yields optimized via microwave-assisted organic synthesis (MAOS)—a technique gaining traction for its efficiency. Analytical characterization employs HPLC-MS and NMR spectroscopy, critical for verifying purity, a top concern for laboratories adhering to Good Laboratory Practices (GLP).

From an industrial perspective, this compound aligns with the shift toward sustainable halogenation methods. Innovations like electrochemical chlorination reduce environmental impact, addressing ESG (Environmental, Social, and Governance) metrics—a hot topic among investors and regulatory bodies. Its stability under ambient conditions also makes it viable for long-term storage, a practical advantage for supply chain logistics.

Emerging discussions in AI-driven drug design highlight the relevance of 70996-76-8 in virtual screening libraries. Computational models predict its interactions with proteins like COX-2 or EGFR, accelerating lead optimization. Meanwhile, patent filings reveal its utility in OLED materials, where its electron-withdrawing groups enhance luminescence efficiency—an area booming with the rise of flexible displays.

For suppliers and distributors, ensuring REACH compliance and ISO certification is paramount, as users prioritize traceability. Searches for "high-purity 70996-76-8 suppliers" or "oxazole derivatives for research" reflect market needs. Additionally, forums frequently query "scalable synthesis of 2-(2-chloroethyl)oxazoles," indicating industrial scalability concerns.

In summary, 2-(2-Chloroethyl)-5-(4-chlorophenyl)oxazole bridges multiple disciplines, from life sciences to advanced materials. Its versatility underlines why it remains a keystone compound in modern chemistry, with ongoing studies poised to unlock further applications.